- Differentiating Antiproliferative and Chemopreventive Modes of Activity for Electron-Deficient Aryl Isothiocyanates against Human MCF-7 Cells, ChemMedChem, 2018, 13(16), 1695-1710
Cas no 96989-50-3 (Di-2-Pyridyl Thionocarbonate)
Di-2-Pyridyl Thionocarbonate structure
Product Name:Di-2-Pyridyl Thionocarbonate
CAS No:96989-50-3
MF:C11H8N2O2S
MW:232.258420944214
MDL:MFCD00074870
CID:91133
PubChem ID:719784
Update Time:2024-10-25
Di-2-Pyridyl Thionocarbonate Chemical and Physical Properties
Names and Identifiers
-
- Di-2-pyridyl thionocarbonate
- O,O-dipyridin-2-yl thiocarbonate
- Di-2-Pyridyl Thionocarbonate Thiocarbonic Acid O,O'-Di-2-pyridyl Ester
- Di-pyridin-2-yl thionocarbonate
- Carbonothioic acid O,O-di-2-pyridinyl ester
- O,O-Di(2-pyridinyl) thiocarbonate
- O,O'-Di-2-pyridyl Thiocarbonate
- dipyridin-2-yloxymethanethione
- O,O'-Di(2-pyridyl)thiocarbonate
- Thiocarbonic Acid O,O'-Di-2-pyridyl Ester
- O,O-di(pyridin-2-yl) carbonothioate
- o,o-dipyridin-2-yl carbonothioate
- Carbonothioic acid, O,O-di-2-pyridinyl ester
- di(2-pyridyloxy)methane-1-thione
- Di(2-pyridyl) thionocarbonate
- di-2-pyridyl thiocarbomate
- di-2-pyridyl thiocarbonate
- di (2-pyridyl)thiocarbonate
- bis(2-pyridyloxy)methanethione
- O,O-Di-2-pyri
- O,O′-Di(pyridin-2-yl) carbonothioate
- Thiocarbonic acid di-O,O-(2-pyridyl) ester
- thiocarbonic acid O,O-bis(2-pyridyl)ester
- EN300-216362
- T1906
- DTXSID10352128
- thiocarbonic acid O,O-dipyridin-2-yl ester
- DB-057655
- BIS(PYRIDIN-2-YLOXY)METHANETHIONE
- thiocarbonic acid O,O-bis(2-pyridyl) ester
- Di(2-pyridyl) thionocarbonate, 98%
- AS-44159
- SCHEMBL435144
- CS-0128326
- BCP26614
- MFCD00074870
- 96989-50-3
- O,O-di-2-pyridinyl thiocarbonate
- AKOS015898545
- Di-2-Pyridyl Thionocarbonate
-
- MDL： MFCD00074870
- Inchi： 1S/C11H8N2O2S/c16-11(14-9-5-1-3-7-12-9)15-10-6-2-4-8-13-10/h1-8H
- InChI Key： IKYOVSVBLHGFMA-UHFFFAOYSA-N
- SMILES： S=C(OC1C=CC=CN=1)OC1C=CC=CN=1
Computed Properties
- Exact Mass: 232.03100
- Monoisotopic Mass: 232.031
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 216
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.8
- Topological Polar Surface Area: 76.3
Experimental Properties
- Color/Form: powder
- Density: 1.340
- Melting Point: 97.0 to 102.0 deg-C
- Boiling Point: 359 ºC
- Flash Point: 171 ºC
- Refractive Index: 1.643
- Water Partition Coefficient: Soluble in water 9280 g/L).
- PSA: 76.33000
- LogP: 2.21930
- Solubility: Not determined
Di-2-Pyridyl Thionocarbonate Security Information
-
Symbol:
- Prompt：warning
- Signal Word：Warning
- Hazard Statement： H315-H319
- Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S37/39
- FLUKA BRAND F CODES：4.4-10-21
-
Hazardous Material Identification：
- Storage Condition：0-10°C
- Risk Phrases：R36/37/38
Di-2-Pyridyl Thionocarbonate Customs Data
- HS CODE：2933399090
- Customs Data：
China Customs Code:
2933399090Overview:
2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Di-2-Pyridyl Thionocarbonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM176598-10g |
O,O-di(pyridin-2-yl) carbonothioate |
96989-50-3 | 98% | 10g |
$343 | 2021-08-05 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04211-5g |
O,O-Di(pyridin-2-yl) carbonothioate |
96989-50-3 | 98% | 5g |
¥171.0 | 2024-07-18 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA04211-1g |
O,O-Di(pyridin-2-yl) carbonothioate |
96989-50-3 | 98% | 1g |
¥49.0 | 2024-07-18 | |
| TRC | D493918-10mg |
Di-2-pyridyl Thionocarbonate |
96989-50-3 | 10mg |
$ 50.00 | 2022-06-05 | ||
| TRC | D493918-50mg |
Di-2-pyridyl Thionocarbonate |
96989-50-3 | 50mg |
$ 65.00 | 2022-06-05 | ||
| TRC | D493918-100mg |
Di-2-pyridyl Thionocarbonate |
96989-50-3 | 100mg |
$ 80.00 | 2022-06-05 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 311022-1G |
Di-2-Pyridyl Thionocarbonate |
96989-50-3 | 1g |
¥1019.05 | 2023-12-08 | ||
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 311022-5G |
Di-2-Pyridyl Thionocarbonate |
96989-50-3 | 5g |
¥2661.41 | 2023-12-08 | ||
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1906-1G |
O,O'-Di-2-pyridyl Thiocarbonate |
96989-50-3 | >98.0%(N) | 1g |
¥650.00 | 2024-04-15 | |
| Chemenu | CM176598-1g |
O,O-di(pyridin-2-yl) carbonothioate |
96989-50-3 | 98% | 1g |
$84 | 2022-06-09 |
Di-2-Pyridyl Thionocarbonate Production Method
Production Method 1
Reaction Conditions
1.1 Reagents: Triethylamine Solvents: Dichloromethane ; 5 min, 0 °C; 3 h, 0 °C → rt
Reference
Production Method 2
Reaction Conditions
Reference
- Synthetic applications of di-2-pyridyl thionocarbonate as a dehydration, a dehydrosulfurization, and a thiocarbonyl transfer reagent, Bulletin of the Korean Chemical Society, 1987, 8(6), 466-70
Production Method 3
Reaction Conditions
Reference
- Terminally-branched polymeric linkers containing extension moieties for prodrug conjugates, United States, , ,
Production Method 4
Reaction Conditions
Reference
- Novel synthetic reactions with 2-pyridyl related reagents. A review, Organic Preparations and Procedures International, 1988, 20(1-2), 145-72
Di-2-Pyridyl Thionocarbonate Raw materials
Di-2-Pyridyl Thionocarbonate Preparation Products
Di-2-Pyridyl Thionocarbonate Related Literature
-
Raheleh Torabi,Hedayatollah Ghourchian,Massoud Amanlou Org. Biomol. Chem., 2016,14, 8141-8153
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
96989-50-3 (Di-2-Pyridyl Thionocarbonate) Related Products
- 145364-93-8(Carbonothioic acid, O,O-bis(6-methyl-2-pyridinyl) ester)
- 1269252-17-6
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
Recommended suppliers
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
